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Compound of Interest

Compound Name:
Tributyl(3-

methoxyphenyl)stannane

Cat. No.: B044060 Get Quote

In-Depth Technical Guide to Tributyl(3-
methoxyphenyl)stannane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Tributyl(3-methoxyphenyl)stannane, a versatile organotin reagent. The

information is curated for professionals in research and development, with a focus on data

presentation, experimental protocols, and the visualization of key chemical processes.

Core Physical and Chemical Properties
Tributyl(3-methoxyphenyl)stannane is an organometallic compound featuring a tin atom

bonded to three butyl groups and a 3-methoxyphenyl group. While specific experimental data

for the 3-methoxy isomer is not widely available in commercial databases, properties can be

estimated based on its isomers and analogous compounds.

Table 1: Physical and Chemical Properties of Tributyl(3-methoxyphenyl)stannane and

Related Compounds
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Property
Tributyl(3-
methoxyphenyl)sta
nnane

Tributyl(4-
methoxyphenyl)sta
nnane (Isomer)

Tributylphenylstan
nane (Analogue)

Molecular Formula C₁₉H₃₄OSn[1]
C₁₉H₃₄OSn[2][3][4][5]

[6]
C₁₈H₃₂Sn[7]

Molecular Weight 397.18 g/mol 397.18 g/mol [2][4][5] 367.16 g/mol [7][8]

CAS Number 85479-66-7 70744-47-7[2][3][4][5] 960-16-7[7][8]

Appearance
Likely a colorless to

pale yellow liquid

Colorless to light

yellow liquid[9]
Liquid[8]

Boiling Point Data not available 245-250 °C[9]
125-128 °C / 0.14

mmHg[8]

Density Data not available 1.097 g/cm³[9] 1.125 g/mL at 25 °C[8]

Refractive Index Data not available Data not available n20/D 1.516[8]

Solubility

Expected to be

soluble in common

organic solvents

Soluble in common

organic solvents[9]
Data not available

Chemical Reactivity and Applications
Tributyl(3-methoxyphenyl)stannane is primarily utilized as a reagent in palladium-catalyzed

cross-coupling reactions, most notably the Stille reaction. This reaction is a powerful tool for the

formation of carbon-carbon bonds, which is a fundamental process in the synthesis of complex

organic molecules, including pharmaceuticals.

In a typical Stille coupling, the organostannane transfers its organic group (in this case, the 3-

methoxyphenyl group) to an organic halide or triflate, facilitated by a palladium catalyst. The

reaction is valued for its tolerance of a wide range of functional groups, proceeding under

relatively mild conditions.

Stille Coupling Reaction Mechanism
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The catalytic cycle of the Stille reaction is generally understood to proceed through three key

steps: oxidative addition, transmetalation, and reductive elimination.
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Caption: Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocols
While a specific, detailed protocol for the synthesis and use of Tributyl(3-
methoxyphenyl)stannane is not readily available in the searched literature, general

procedures for the synthesis of aryl tributylstannanes and their subsequent use in Stille

couplings can be adapted.

General Synthesis of Aryl Tributylstannanes
A common method for the synthesis of aryl tributylstannanes involves the reaction of an aryl

Grignard reagent or an aryllithium species with a tributyltin halide (e.g., tributyltin chloride).
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Start: 3-Bromoanisole

Reaction with Mg or n-BuLi
in dry ether or THF

3-Methoxyphenylmagnesium bromide
or 3-Methoxyphenyllithium

Reaction with Tributyltin chloride (Bu3SnCl)

Tributyl(3-methoxyphenyl)stannane

Aqueous workup and purification
(e.g., distillation or chromatography)

Purified Product
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Caption: General workflow for the synthesis of Tributyl(3-methoxyphenyl)stannane.

Methodology:

Grignard/Organolithium Formation: To a solution of 3-bromoanisole in a dry, aprotic solvent

such as diethyl ether or tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or
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nitrogen), magnesium turnings (for Grignard) or a solution of n-butyllithium (for

organolithium) is added. The reaction is typically stirred at room temperature or cooled to a

lower temperature (e.g., -78 °C for lithiation) until the formation of the organometallic reagent

is complete.

Stannylation: The freshly prepared Grignard or organolithium reagent is then treated with

tributyltin chloride, usually added dropwise at a controlled temperature.

Workup and Purification: After the reaction is complete, it is quenched with an aqueous

solution (e.g., saturated ammonium chloride). The organic layer is separated, washed, dried,

and the solvent is removed under reduced pressure. The crude product is then purified,

typically by vacuum distillation or column chromatography on silica gel.

General Protocol for a Stille Cross-Coupling Reaction
The following is a generalized procedure for the Stille coupling of an aryl stannane with an aryl

halide.

Materials:

Aryl halide (e.g., aryl bromide or iodide)

Tributyl(3-methoxyphenyl)stannane

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃)

Ligand (if required, e.g., PPh₃, AsPh₃)

Solvent (e.g., toluene, DMF, THF)

Optional additives (e.g., CuI, LiCl)

Methodology:

Reaction Setup: A reaction vessel is charged with the aryl halide, the palladium catalyst, and

any ligand or additive under an inert atmosphere.
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Solvent and Reagent Addition: Anhydrous, degassed solvent is added, followed by the

addition of Tributyl(3-methoxyphenyl)stannane.

Reaction Conditions: The reaction mixture is heated to a temperature typically ranging from

80 to 110 °C and stirred until the reaction is complete, as monitored by techniques like TLC

or GC-MS.

Workup and Purification: Upon completion, the reaction mixture is cooled to room

temperature and may be filtered to remove the palladium catalyst. The filtrate is then

subjected to an aqueous workup to remove tin byproducts. A common method involves

washing with an aqueous solution of potassium fluoride, which precipitates the tin salts as

insoluble tributyltin fluoride. The organic layer is then dried and concentrated. The crude

product is purified by column chromatography or recrystallization to yield the desired biaryl

product.

Safety and Handling
Organotin compounds, including Tributyl(3-methoxyphenyl)stannane, are toxic and should

be handled with extreme care in a well-ventilated fume hood.[10] Personal protective

equipment, including gloves, safety glasses, and a lab coat, is essential.[9] These compounds

can be harmful if swallowed, inhaled, or absorbed through the skin.[11] They are also generally

considered to be environmental hazards and should be disposed of according to institutional

and local regulations.[9]

Spectroscopic Data
While specific ¹H and ¹³C NMR spectra for Tributyl(3-methoxyphenyl)stannane were not

found in the initial searches, the expected chemical shifts can be predicted based on the

structure and data from analogous compounds. The ¹H NMR spectrum would be expected to

show characteristic signals for the butyl groups (in the 0.8-1.6 ppm region) and the aromatic

protons of the 3-methoxyphenyl group (in the 6.7-7.3 ppm region), along with a singlet for the

methoxy protons around 3.8 ppm. The ¹³C NMR spectrum would show corresponding signals

for the aliphatic carbons of the butyl groups and the aromatic and methoxy carbons of the 3-

methoxyphenyl ring.

Conclusion
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Tributyl(3-methoxyphenyl)stannane is a valuable reagent for the construction of carbon-

carbon bonds via the Stille cross-coupling reaction. While specific physical and spectral data

are not readily available in common databases, its properties and reactivity can be inferred

from related compounds. The synthesis and use of this compound require careful handling due

to its toxicity. The general protocols provided herein can be adapted for the specific needs of a

research project, with the understanding that optimization of reaction conditions is often

necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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